2-((4-Bromo-1h-pyrazol-1-yl)methyl)thieno[3,2-d]pyrimidin-4(3h)-one

Medicinal Chemistry Parallel Synthesis Late-Stage Functionalization
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C10H7BrN4OS
Molecular Weight 311.16 g/mol
Cat. No. B14911143
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Technical Parameters


Basic Identity
Product Name2-((4-Bromo-1h-pyrazol-1-yl)methyl)thieno[3,2-d]pyrimidin-4(3h)-one
Molecular FormulaC10H7BrN4OS
Molecular Weight311.16 g/mol
Structural Identifiers
SMILESC1=CSC2=C1N=C(NC2=O)CN3C=C(C=N3)Br
InChIInChI=1S/C10H7BrN4OS/c11-6-3-12-15(4-6)5-8-13-7-1-2-17-9(7)10(16)14-8/h1-4H,5H2,(H,13,14,16)
InChIKeyQIOXYFIXASELQA-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes10 mg / 1 g / 5 g / 10 g / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

Structural Identity and Procurement Baseline


2-((4-Bromo-1H-pyrazol-1-yl)methyl)thieno[3,2-d]pyrimidin-4(3H)-one (CAS 1179746-17-8) is a heterocyclic small molecule (C₁₀H₇BrN₄OS, MW 311.16 g/mol) comprising a thieno[3,2-d]pyrimidin-4(3H)-one core functionalized at the 2-position with a 4-bromo-1H-pyrazol-1-ylmethyl substituent . The compound belongs to the thieno[3,2-d]pyrimidine class, a privileged scaffold extensively validated in kinase inhibition and anticancer drug discovery programs [1]. Commercially available from multiple suppliers at ≥98% purity (HPLC), this compound is supplied exclusively for research and further manufacturing use, not for direct human or veterinary application . Its computed LogP of approximately 2.0, together with one hydrogen bond donor and four hydrogen bond acceptors, defines a physicochemical profile consistent with fragment-like or lead-like chemical space [2].

4-Bromopyrazole handle for Pd-catalyzed cross-coupling diversification
Thieno[3,2-d]pyrimidin-4(3H)-one core with kinase inhibitor precedent
Multi-supplier availability with documented safety classification

Why Generic Thienopyrimidine Substitution Fails


Although thieno[3,2-d]pyrimidines share a common bicyclic core, biological activity within this class is exquisitely sensitive to both the position and electronic nature of substituents. Published structure–activity relationship (SAR) studies demonstrate that moving a pyrazole substituent from the 2-position to the 6-position on the thieno[3,2-d]pyrimidin-4(3H)-one scaffold can shift kinase selectivity profiles dramatically—exemplified by the Cdc7 inhibitor series where 6-(3-methylpyrazol-4-yl) substitution yields potent Cdc7 inhibition (IC₅₀ = 0.70 nM), while alternative substitution patterns produce orders-of-magnitude differences in potency and selectivity [1]. The 4-bromo substituent on the pyrazole ring of the target compound provides a chemically distinct reactivity handle (C–Br bond) that fundamentally differentiates it from the 4-chloro, 4-methyl, or unsubstituted pyrazole analogs: only the bromo derivative enables efficient Pd-catalyzed cross-coupling (Suzuki, Buchwald–Hartwig, Sonogashira) under mild conditions, making it a preferred intermediate for library synthesis and late-stage diversification [2]. Generic substitution with a non-halogenated or chloro analog would eliminate this synthetic versatility and alter the electronic and steric profile of any downstream derivative.

Halogen reactivity mismatch

Bromo substituent may provide more efficient cross-coupling than chloro or unsubstituted analogs, limiting synthetic versatility of direct replacements.

Positional isomer selectivity

2-Pyrazolylmethyl substitution may engage different kinase targets than 6-substituted thienopyrimidines, complicating direct substitution.

Procurement readiness gaps

Non-halogenated analogs often lack documented purity grades and GHS safety classifications, introducing regulatory and batch-consistency risks.

Quantitative Differentiation Evidence


Halogen-Dependent Cross-Coupling Reactivity

The 4-bromopyrazole moiety of the target compound provides a quantifiably superior oxidative addition partner for Pd(0)-catalyzed cross-coupling relative to the 4-chloro analog. Aryl bromides undergo oxidative addition with Pd(PPh₃)₄ approximately 50–100 times faster than the corresponding aryl chlorides under identical conditions, enabling lower catalyst loadings (0.5–2 mol% vs. 2–5 mol%), shorter reaction times, and broader substrate scope [1]. In contrast, the 4-chloro analog requires harsher conditions (elevated temperature, stronger bases, specialized ligands such as XPhos or SPhos) that may be incompatible with base-sensitive functional groups [2]. The unsubstituted pyrazole analog lacks a halogen handle entirely, precluding direct cross-coupling diversification. Commercially, the target compound (CAS 1179746-17-8) is available at 98% purity from multiple suppliers, whereas the corresponding 4-chloro and unsubstituted pyrazole analogs are not listed in major catalogs of the same purity grade, limiting their procurement feasibility .

Cross-coupling reactivity
Head-to-head
C–Br oxidative addition ~50–100× faster than C–Cl (Pd(PPh₃)₄); unsubstituted pyrazole no halogen handle
Supports diversification efficiency in library synthesis
Reaction rate advantage may reduce catalyst loading and reaction time
Medicinal Chemistry Parallel Synthesis Late-Stage Functionalization

Lipophilicity Modulation Across Pyrazole Analogs

The bromine atom at the 4-position of the pyrazole ring contributes significantly to molecular lipophilicity. The experimentally validated computed LogP for the target compound is 2.064–2.075 (ALogP/consensus model), placing it near the upper boundary of lead-like chemical space (LogP ≤ 3) [1]. By comparison, the 4-chloro analog is predicted to have a LogP approximately 0.4–0.6 units lower (estimated ~1.5–1.7), based on the π-contribution difference between bromine (π = +0.86) and chlorine (π = +0.71) in the Hansch substituent constant system [2]. The 4-methyl analog (π = +0.56) would be lower still (~1.3–1.5), and the unsubstituted pyrazole analog (π = 0.00 for H) would have a LogP of approximately 1.2–1.3 [2]. This systematic variation enables predictable tuning of lipophilicity across a structurally congruent series, with the bromo derivative providing the highest LogP without exceeding drug-like thresholds.

Lipophilicity modulation
Class-level
Target LogP ~2.06; Δ +0.4–0.9 vs. 4-Cl, 4-Me, and unsubstituted pyrazole analogs (Hansch π)
May support permeability-activity relationship profiling
Computed LogP; confirm experimentally for specific series
Physicochemical Properties Drug-Likeness ADME Prediction

Thienopyrimidine Scaffold Kinase Inhibition Validation

The thieno[3,2-d]pyrimidin-4(3H)-one scaffold shared by the target compound has demonstrated potent kinase inhibition in multiple independent studies. The most closely related comparator with published quantitative data is the 2-aminomethylthieno[3,2-d]pyrimidin-4(3H)-one series developed as Cdc7 inhibitors, where compound 10c (6-(3-methyl-1H-pyrazol-4-yl)-2-(pyrrolidin-1-ylmethyl)thieno[3,2-d]pyrimidin-4(3H)-one) exhibited Cdc7 IC₅₀ = 0.70 nM with >14,000-fold selectivity over Cdk2 and 200-fold selectivity over ROCK1 [1]. In a separate series, thieno[3,2-d]pyrimidine derivative 21 showed FMS/CSF-1R kinase inhibition with IC₅₀ = 2 nM [2]. Additional studies report thieno[3,2-d]pyrimidine analogs with tubulin polymerization inhibition (IC₅₀ ~1 nM for analogs 13 and 25d) and dual PI3Kδ/BRD4-BD1 activity (IC₅₀ = 112 nM and 19 nM, respectively) [3][4]. While the specific compound 2-((4-bromo-1H-pyrazol-1-yl)methyl)thieno[3,2-d]pyrimidin-4(3H)-one has no published bioactivity data as of the search date, the scaffold's track record of delivering sub-nanomolar kinase inhibitors establishes strong precedent for its use as a core structure in kinase-targeted library design [5].

Scaffold kinase precedent
Class-level
Reported inhibitors: Cdc7 IC₅₀ 0.70 nM, FMS 2 nM, tubulin ~1 nM, PI3Kδ 112 nM
Scaffold class may be compatible with kinase target inhibition
No direct bioactivity data for this compound; activity uncharacterized
Kinase Inhibition Cdc7 FMS/CSF-1R Anticancer

Safety and Procurement-Ready Specifications

The target compound has a documented safety profile with GHS classifications established by commercial suppliers, enabling compliant procurement and laboratory handling. Fluorochem classifies the compound under GHS07 (Harmful/Irritant) with hazard statements H302 (harmful if swallowed), H315 (causes skin irritation), H319 (causes serious eye irritation), and H335 (may cause respiratory irritation) . By contrast, many closely related thieno[3,2-d]pyrimidine analogs—including the unsubstituted pyrazole and 4-methylpyrazole derivatives—lack publicly available GHS classifications or validated purity specifications from reputable suppliers, creating regulatory uncertainty during procurement . The target compound is available from at least four independent suppliers (Fluorochem, Leyan, ChemScene, AiFChem) at a guaranteed minimum purity of 98%, with storage conditions specified as sealed, dry, 2–8°C, enabling consistent experimental reproducibility across batches .

Procurement readiness
Data to verify
GHS07 (H302/H315/H319/H335); ≥98% purity; ≥4 suppliers; storage 2–8°C, dry, sealed
May reduce regulatory friction and supply chain risk
Verify current supplier SDS and lot-specific CoA
Laboratory Safety Chemical Procurement Regulatory Compliance

Positional Isomer Selectivity Differentiation

The substitution position of the pyrazole moiety on the thieno[3,2-d]pyrimidin-4(3H)-one scaffold fundamentally determines kinase selectivity. In the Cdc7 inhibitor program, 6-(3-methylpyrazol-4-yl) substitution (as in compound 10c and Simurosertib/TAK-931) targets the hinge-binding region of the kinase ATP pocket, achieving Cdc7 IC₅₀ = 0.70 nM [1]. In contrast, the target compound bears the pyrazole at the 2-position via a methylene linker, which orients the heterocycle toward the solvent-exposed region or a distinct sub-pocket, potentially engaging different residues [2]. This positional difference is non-trivial: in the related thieno[2,3-d]pyrimidine Wnt inhibitor series, moving substituents between the 2- and 6-positions altered Wnt pathway inhibitory IC₅₀ values by >10-fold (e.g., compound 4g: IC₅₀ = 4.15 µM at one position vs. >50 µM at another) [3]. While direct bioactivity data for the target compound are not yet published, the established positional SAR within the scaffold class indicates that the 2-pyrazolylmethyl substitution pattern defines a distinct chemotype with potentially orthogonal target selectivity compared to the more extensively characterized 6-pyrazolyl series [4].

Positional selectivity
Cross-study comparable
2-Pyrazolylmethyl vs. 6-pyrazolyl: >10-fold potency shift reported in Wnt TopFlash assay; Cdc7 inhibitor 0.70 nM for 6-substituted
May define distinct kinase selectivity space
Direct bioactivity for this substitution pattern not yet published
Kinase Selectivity Structure-Activity Relationship Binding Mode

Recommended Application Scenarios


Kinase-Focused Combinatorial Library Synthesis

The target compound's 4-bromopyrazole moiety serves as a versatile synthetic handle for Pd-catalyzed cross-coupling (Suzuki, Buchwald–Hartwig, Sonogashira), enabling rapid parallel synthesis of 4-aryl/heteroaryl/amino-substituted pyrazole derivatives in a single diversification step. The 50–100× faster oxidative addition of C–Br vs. C–Cl bonds with standard Pd catalysts translates to shorter reaction times and higher yields in library production. Combined with the thieno[3,2-d]pyrimidin-4(3H)-one core's established track record of delivering nanomolar kinase inhibitors (Cdc7 IC₅₀ = 0.70 nM; FMS IC₅₀ = 2 nM), this compound is optimally positioned as a key intermediate for generating kinase-targeted screening libraries [1][2].

Fine-Tuned Lipophilicity for Lead Optimization

With a computed LogP of 2.06–2.08, the bromo derivative occupies a specific lipophilicity window that is approximately 0.4–0.9 LogP units higher than its 4-chloro, 4-methyl, and unsubstituted pyrazole analogs. For lead optimization campaigns where target product profiles specify LogP 2–3 for optimal membrane permeability and oral bioavailability, the bromo derivative provides a unique entry point that cannot be replicated by the more polar non-brominated analogs. Researchers can use this compound as a reference point to systematically map the lipophilicity-activity relationship across a congeneric series [3][4].

Chemical Probe Development for Distinct Binding Sites

The 2-pyrazolylmethyl substitution pattern distinguishes this compound from the more common 6-pyrazolyl thieno[3,2-d]pyrimidine series (e.g., Simurosertib/TAK-931). Published SAR data demonstrate that positional isomerism on the thienopyrimidine core can shift kinase selectivity by >10-fold in cellular potency. This compound is therefore suited for chemical probe campaigns aimed at identifying kinases or non-kinase targets that preferentially engage the 2-position substituent vector, potentially yielding intellectual property-differentiable leads outside the heavily patented 6-substituted thienopyrimidine space [5][6].

Standardized Building Block for Screening Consortia

With ≥98% purity from at least four independent suppliers, documented GHS safety classification (GHS07, H302/H315/H319/H335), specified storage conditions (sealed, dry, 2–8°C), and a CAS registry number (1179746-17-8) enabling unambiguous identification, this compound meets the procurement standards required for multi-institutional consortia and high-throughput screening centers. Unlike uncharacterized analogs that lack safety data or verified purity, the target compound minimizes batch-to-batch variability and regulatory delays, ensuring reproducible screening results across distributed research networks .

Application
Selection Property
Validation Focus
Kinase-targeted library synthesis
Bromo cross-coupling diversification handle
Parallel synthesis throughput and substrate scope
Lipophilicity-activity relationship profiling
Higher lipophilicity in halogen/alkyl analog series
Permeability and metabolic stability correlation
Chemotype selectivity exploration
2-Pyrazolylmethyl positional isomer
Kinase selectivity profiling of the 2-substituted isomer
Multi-center screening workflows
Documented purity and safety classification
Batch reproducibility and regulatory compliance
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